2-(4-nitrophenyl)-5-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one

• IUPAC Name: 2-(4-nitrophenyl)-5-phenyl-5,6-dihydro-[1,2,4]triazolo[5,1-b][1,3]thiazin-7-one
• InChI: InChI=1S/C17H12N4O3S/c22-15-10-14(11-4-2-1-3-5-11)25-17-18-16(19-20(15)17)12-6-8-13(9-7-12)21(23)24/h1-9,14H,10H2
• InChI Key: OYJJJDIZMFTYRP-UHFFFAOYSA-N
• Canonical SMILES: C1C(SC2=NC(=NN2C1=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C17H12N4O3S
• Molecular Weight: 352.4 g/mol
• CAS No.: 384849-41-6

Description

The compound “2-(4-nitrophenyl)-5-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one” is a chemical compound that belongs to the class of triazolothiadiazines. Triazolothiadiazines are a class of heterocyclic compounds that have been found to exhibit a wide range of biological activities.

Synthesis Analysis

The synthesis of triazolothiadiazines involves primarily four routes. One of the routes involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, thereby annulation of the triazole ring on thiadiazole. Another method for the synthesis of 7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazines was developed on the basis of condensation reaction between aryl (hetaryl) α-bromo ketones and commercially available thiocarbohydrazide, followed by treatment of the obtained 2-hydrazinyl-6H-1,3,4-thiadiazine hydrobromides with ortho esters in the presence of trifluoroacetic acid under mild conditions.

Future Directions

Triazolothiadiazines have shown promising results in various fields, including medicinal and pharmaceutical chemistry. They have been found to exhibit a wide range of biological activities, making them potential candidates for drug design, discovery, and development. Therefore, future research could focus on exploring the potential applications of “2-(4-nitrophenyl)-5-phenyl-5H-[1,2,4]triazolo[5,1-b][1,3]thiazin-7(6H)-one” in these areas.

Mechanism of Action

Target of Action

The primary target of this compound is the Epidermal Growth Factor Receptor (EGFR) . EGFR plays a critical role in cell survival, growth, differentiation, and tumor formation . Overexpression of EGFR has been observed in various cancers, including breast, ovarian, head, neck, and colon cancers .

Mode of Action

The compound interacts with EGFR, inhibiting its activity . This inhibition prevents the receptor from triggering the signaling pathways that lead to cell survival and proliferation

Biochemical Pathways

The compound’s interaction with EGFR affects several downstream biochemical pathways. These pathways are involved in cell survival, growth, and differentiation . By inhibiting EGFR, the compound disrupts these pathways, potentially leading to reduced tumor growth and proliferation .

Result of Action

The compound’s action results in potent anticancer activity, as demonstrated in in vitro tests against MCF-7 and A-549 cancer cells . Two derivatives of the compound showed particularly strong activity, with IC50 values of 0.38 ± 0.04 μM and 0.21 ± 0.03 μM, respectively . These values suggest a high level of potency compared to the reference drug Erlotinib .